Cas no 1513811-37-4 (3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)-)

• Product Name: 3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)-
• CAS No: 1513811-37-4
• MF: C₁₀H₁₃BrN₂O
• MW: 257.127021551132
• MDL: MFCD21946496
• CID: 5170845
• Update Time: 2025-05-20

3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)-
• 3-Amino-5-bromo-6-(cyclopentyloxy)pyridine

• MDL： MFCD21946496
• Inchi： 1S/C10H13BrN2O/c11-9-5-7(12)6-13-10(9)14-8-3-1-2-4-8/h5-6,8H,1-4,12H2
• InChI Key： GFRVISNGZFZNAX-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCCC2)=C(Br)C=C1N

Additional information on 3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)-

Introduction to 3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)- (CAS No. 1513811-37-4)

3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)-, identified by its Chemical Abstracts Service (CAS) number 1513811-37-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine derivative class, a heterocyclic aromatic compound known for its diverse biological activities and potential applications in drug development. The structural features of 3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)-, particularly the presence of a bromine substituent at the 5-position and a cyclopentyloxy group at the 6-position, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for synthetic chemists and biologists.

The synthesis and functionalization of 3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)- have been extensively studied due to its potential as an intermediate in the development of novel therapeutic agents. The bromine atom at the 5-position provides a reactive site for further chemical modifications, such as cross-coupling reactions, which are commonly employed in the construction of complex molecular architectures. Meanwhile, the cyclopentyloxy group introduces steric hindrance and lipophilicity, which can influence the compound's solubility, bioavailability, and interaction with biological targets.

In recent years, there has been a growing interest in pyridine derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and neuroprotective properties. Among these derivatives, 3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)- has shown promise in preclinical studies as a potential lead compound for further development. Its structural motif is reminiscent of several approved drugs that target specific enzymes and receptors involved in various disease pathways.

The brominated pyridine scaffold is particularly attractive for medicinal chemists because it allows for modular design and optimization. The bromine atom can be selectively modified using palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce aryl or heteroaryl groups. These reactions are highly versatile and have been widely used in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active molecules. Additionally, the cyclopentyloxy group can be further functionalized to explore different pharmacological profiles.

One of the most compelling aspects of 3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)- is its potential application in the development of targeted therapies. The pyridine ring is known to interact with various biological targets, including kinases, transcription factors, and ion channels. By incorporating specific substituents like bromine and cyclopentyloxy groups, chemists can fine-tune the binding affinity and selectivity of the compound towards these targets. This approach has been successfully applied in the discovery of drugs that modulate signaling pathways implicated in cancer, inflammation, and neurological disorders.

Recent advances in computational chemistry have further enhanced the design and optimization of 3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)- derivatives. Molecular modeling techniques allow researchers to predict the binding modes of these compounds with biological targets with high accuracy. This enables the identification of key structural features that contribute to potency and selectivity, thereby accelerating the drug discovery process. Additionally, virtual screening methods have been employed to identify novel analogs of 3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)- with improved pharmacological properties.

The synthesis of 3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)- involves multi-step organic transformations that highlight the expertise of synthetic chemists. The introduction of the bromine atom typically requires halogenation reactions under controlled conditions to ensure regioselectivity. Subsequent functionalization with the cyclopentyloxy group often involves nucleophilic substitution or etherification reactions. These synthetic strategies require careful optimization to achieve high yields and purity levels.

In conclusion,3-Pyridinamine, 5-bromo-6-(cyclopentyloxy)- (CAS No. 1513811-37-4) represents a promising scaffold for pharmaceutical innovation. Its unique structural features and reactivity make it an attractive candidate for further exploration in drug development. With ongoing research focused on understanding its biological activities and optimizing its pharmacological properties, this compound is poised to play a significant role in the discovery of novel therapeutic agents.